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Compound of Interest

Compound Name: 2-Mercaptophenol

Cat. No.: B073258 Get Quote

An In-depth Technical Guide to 2-Mercaptophenol and its Synonyms for Researchers,

Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of 2-Mercaptophenol (also known as

2-hydroxythiophenol), a versatile chemical compound with applications in various fields of

research and development. This document details its chemical synonyms, physicochemical

properties, a plausible synthetic protocol, and its potential applications, particularly focusing on

its role as a synthetic building block and its antioxidant properties. The information is presented

to be a valuable resource for researchers, scientists, and professionals in drug development.

Chemical Synonyms and Identifiers
2-Mercaptophenol is known by a variety of names in chemical literature and commerce. A

comprehensive list of its synonyms and identifiers is provided in the table below for easy

reference.
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Identifier Type Identifier Citation

IUPAC Name 2-sulfanylphenol [1]

Common Name 2-Mercaptophenol [2][3][4]

Synonym 2-Hydroxythiophenol [2][3][5]

Synonym o-Hydroxythiophenol [2][6]

Synonym 2-Hydroxybenzenethiol [2][6]

Synonym o-Mercaptophenol [2][4]

Synonym Monothiocatechol [2]

CAS Number 1121-24-0 [2][3][4]

Molecular Formula C6H6OS [4][5]

InChI Key
VMKYTRPNOVFCGZ-

UHFFFAOYSA-N
[1]

SMILES Oc1ccccc1S [7]

Physicochemical Properties
The physical and chemical properties of 2-Mercaptophenol are summarized in the table

below. These properties are crucial for its handling, storage, and application in experimental

settings.
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Property Value Citation

Molecular Weight 126.18 g/mol [4]

Appearance
Clear pale green to yellow

liquid
[4]

Melting Point 20 °C [4]

Boiling Point 40 °C [4]

Density 1.255 g/mL at 25 °C [4][5]

Flash Point 97 °C [4]

pKa 6.80 ± 0.43 (Predicted) [4]

Solubility
Chloroform (Sparingly),

DMSO, Methanol (Slightly)
[4]

Refractive Index 1.606 [4]

Air Sensitivity Air Sensitive [2][4]

Synthesis of 2-Mercaptophenol: An Experimental
Protocol
A general and effective method for the synthesis of thiophenols from phenols involves the

Newman-Kwart rearrangement. The following is a plausible, detailed three-step experimental

protocol for the synthesis of 2-Mercaptophenol starting from catechol. This procedure is

adapted from a general method for preparing thiophenols.[1]

Step 1: Monobenzylation of Catechol

Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 22.0 g (0.2 mol) of catechol in 200 mL of ethanol.

Addition of Base: To this solution, add 11.2 g (0.2 mol) of potassium hydroxide. Stir the

mixture until the KOH is completely dissolved.
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Addition of Benzyl Chloride: Slowly add 25.3 g (0.2 mol) of benzyl chloride to the reaction

mixture.

Reaction: Heat the mixture to reflux and maintain for 4 hours.

Work-up: After cooling to room temperature, pour the reaction mixture into 500 mL of cold

water. Extract the aqueous layer with diethyl ether (3 x 100 mL). Combine the organic layers,

wash with brine, and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 2-

(benzyloxy)phenol.

Step 2: Formation and Rearrangement of O-(2-(benzyloxy)phenyl) dimethylthiocarbamate

Thiocarbamate Formation: Dissolve the 2-(benzyloxy)phenol obtained from Step 1 in a

suitable solvent like pyridine. Add an equimolar amount of N,N-dimethylthiocarbamoyl

chloride. Stir the reaction at room temperature overnight.

Work-up and Purification: Quench the reaction with water and extract the product with diethyl

ether. Wash the organic layer with dilute HCl, followed by brine, and dry over anhydrous

sodium sulfate. Purify the crude product by recrystallization or column chromatography to

obtain O-(2-(benzyloxy)phenyl) dimethylthiocarbamate.

Newman-Kwart Rearrangement: Heat the purified O-aryl dimethylthiocarbamate under an

inert atmosphere at a high temperature (typically 200-250 °C) until the rearrangement to the

S-aryl isomer is complete (monitoring by TLC).

Step 3: Hydrolysis and Deprotection to Yield 2-Mercaptophenol

Hydrolysis: To the S-(2-(benzyloxy)phenyl) dimethylthiocarbamate, add a solution of sodium

hydroxide in aqueous ethanol. Reflux the mixture for several hours to hydrolyze the

thiocarbamate.

Deprotection: After hydrolysis, the benzyl protecting group can be removed by catalytic

hydrogenation (e.g., using H2 gas and a Palladium on carbon catalyst) to yield the final

product, 2-Mercaptophenol.
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Final Work-up and Purification: After deprotection, acidify the reaction mixture with dilute HCl

and extract the product with diethyl ether. Dry the organic layer and remove the solvent. The

crude 2-Mercaptophenol can be purified by vacuum distillation.

Synthesis Workflow for 2-Mercaptophenol

Step 1: Monobenzylation Step 2: Newman-Kwart Rearrangement Step 3: Hydrolysis & Deprotection

Catechol KOH, Benzyl Chloride
Ethanol, Reflux 2-(Benzyloxy)phenol 1. N,N-Dimethylthiocarbamoyl chloride

2. Heat (200-250°C)
S-(2-(Benzyloxy)phenyl)
dimethylthiocarbamate

1. NaOH, Ethanol/H2O, Reflux
2. H2, Pd/C 2-Mercaptophenol

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Mercaptophenol from catechol.

Chemical Reactivity and Applications
2-Mercaptophenol exhibits dual reactivity due to the presence of both a hydroxyl and a thiol

group, making it a valuable intermediate in organic synthesis.

Nucleophilicity of the Thiol Group: The thiol group is a strong nucleophile and readily reacts

with various electrophiles. This reactivity is fundamental to its use as a building block for

more complex molecules.[8][9]

Antioxidant Properties: Phenolic and thiolic compounds are known for their antioxidant

activities. 2-Mercaptophenol can act as a radical scavenger, which is a property of interest

in the study of oxidative stress-related pathologies.[10]

Precursor in Synthesis: It is used in the synthesis of various compounds, including

pharmaceuticals and dyes.[3]
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General Reactivity of 2-Mercaptophenol

2-Mercaptophenol

S-Substituted Product

Nucleophilic Attack

Electrophile (E+)
e.g., Alkyl halide

Reaction at Thiol

Click to download full resolution via product page

Caption: Reaction of 2-Mercaptophenol with an electrophile.

Potential Role in Signaling Pathways and
Experimental Workflows
While specific signaling pathways directly modulated by 2-Mercaptophenol are not extensively

documented in publicly available literature, its chemical nature as a phenolic thiol suggests

potential interactions with pathways sensitive to redox state.

Hypothetical Influence on Oxidative Stress Signaling:

As an antioxidant, 2-Mercaptophenol could theoretically influence signaling pathways

regulated by reactive oxygen species (ROS). For instance, it could potentially modulate the

Keap1-Nrf2 pathway, a critical regulator of cellular antioxidant responses. By reducing ROS

levels, it might prevent the oxidation of Keap1, leading to the stabilization and nuclear

translocation of Nrf2, which in turn would upregulate the expression of antioxidant enzymes.
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Hypothetical Modulation of Nrf2 Pathway by 2-Mercaptophenol
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Caption: Potential influence on the Keap1-Nrf2 antioxidant pathway.

Experimental Workflow: Antioxidant Activity Assessment
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A common experimental workflow to assess the antioxidant capacity of a compound like 2-
Mercaptophenol involves in vitro assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) or

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.

Workflow for Antioxidant Activity Assay

Sample Preparation

DPPH Radical Scavenging Assay

Data Analysis

Prepare stock solution of
2-Mercaptophenol in a suitable solvent

Mix 2-Mercaptophenol dilutions
with DPPH solution

Incubate in the dark
at room temperature

Measure absorbance at ~517 nm
using a spectrophotometer

Calculate percentage of
radical scavenging activity

Determine IC50 value

Click to download full resolution via product page
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Caption: General workflow for assessing antioxidant activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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